Cas no 502657-09-2 (1H-1,2,4-Triazole, 1-[4-[3-(4-methoxyphenyl)propoxy]phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-[3-(4-methoxyphenyl)propoxy]phenyl]-
• CAS No: 502657-09-2
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 1564042
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-[3-(4-methoxyphenyl)propoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-[3-(4-methoxyphenyl)propoxy]phenyl]-

• Inchi： 1S/C18H19N3O2/c1-22-17-8-4-15(5-9-17)3-2-12-23-18-10-6-16(7-11-18)21-14-19-13-20-21/h4-11,13-14H,2-3,12H2,1H3
• InChI Key： VPJIJNUEBCGTCM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCCCC3=CC=C(OC)C=C3)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 309.14787

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 509.8±60.0 °C(Predicted)
• PSA: 49.17
• pka: 2.65±0.10(Predicted)